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Compound of Interest

Compound Name: Sanguinine

Cat. No.: B192816 Get Quote

Disclaimer: "Sanguinine" is a recognized chemical compound, also known as O-

Desmethylgalantamine, a metabolite of Galantamine.[1][2][3] However, comprehensive safety

and disposal documentation for this specific compound is not readily available. This guide

provides a procedural framework for the safe disposal of Sanguinine, based on established

best practices for handling similar research chemicals and alkaloids. Personnel must always

consult their institution's Environmental Health & Safety (EHS) office for specific guidance and

adhere to all local, state, and federal regulations.[4][5]

This document outlines the essential safety and logistical information for the proper handling

and disposal of Sanguinine waste in a laboratory setting. The following step-by-step

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Assessment
Before handling Sanguinine waste, it is crucial to understand its potential hazards. While a

specific Safety Data Sheet (SDS) for Sanguinine is not widely available, data from the closely

related alkaloid Sanguinarine indicates that compounds in this class can be harmful if

swallowed.[6][7]

Key Actions:

Consult SDS: Always attempt to locate the specific SDS for Sanguinine from the

manufacturer. If unavailable, consult the SDS for structurally similar compounds like
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Sanguinarine or Galantamine for preliminary hazard assessment.[8]

Assume Toxicity: In the absence of complete data, treat Sanguinine as a toxic substance.

The precautionary statements for Sanguinarine include P264 (Wash skin thoroughly after

handling), P270 (Do not eat, drink or smoke when using this product), and P301+P312 (IF

SWALLOWED: Call a POISON CENTER/doctor if you feel unwell).[7]

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE is required:

safety goggles, a lab coat, and chemical-resistant gloves.[9]

Waste Segregation and Collection
Proper segregation is the most critical step in the disposal process to prevent dangerous

chemical reactions and ensure compliant disposal.[10]

Designated Waste Containers: Use only approved, chemically compatible hazardous waste

containers provided by your institution's EHS office.[5][11] The container must be in good

condition, with a secure, leak-proof lid.[4]

Solid Waste:

Contaminated materials such as gloves, weighing papers, and paper towels should be

collected in a designated solid hazardous waste container.

Unused or expired pure Sanguinine powder is considered a P-listed waste (acutely toxic)

and requires specific handling. Consult your EHS office for guidance.

Liquid Waste:

Aqueous solutions containing Sanguinine should be collected in a designated liquid

hazardous waste container.

Do Not Mix: Never mix Sanguinine waste with other waste streams, especially

incompatible chemicals like strong oxidizing agents, acids, or bases, to avoid violent

reactions.[10]

Organic solvent solutions containing Sanguinine must be collected in a separate

container designated for flammable or organic waste.
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Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container.

Labeling and Storage
All waste containers must be accurately and clearly labeled to ensure safety and regulatory

compliance.[11]

Labeling: Use your institution's official hazardous waste tags. The label must include:

The words "Hazardous Waste."

The full chemical name: "Sanguinine" or "O-Desmethylgalantamine." Do not use

abbreviations.[8]

An accurate list of all contents, including solvents and their approximate percentages.

The relevant hazard characteristics (e.g., "Toxic").

The date the waste was first added to the container (accumulation start date).

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[5][10]

The SAA must be at or near the point of waste generation and under the control of

laboratory personnel.[4]

Ensure all containers are kept tightly closed except when adding waste.[5]

Secondary containment (such as a tub or tray) is required to contain spills.[10]

Quantitative Data Summary for Hazard Assessment
This table summarizes key physicochemical properties for Sanguinine, which are essential for

a preliminary risk assessment.
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Property Value Significance for Disposal

Molecular Formula C₁₆H₁₉NO₃

Identifies the chemical

composition for waste

manifest.

Molecular Weight 273.33 g/mol [1][2]

Used for calculating

concentrations in waste

solutions.

CAS Number 60755-80-8[1][2]

Unique identifier for accurate

chemical inventory and

disposal documentation.

Melting Point 209-212 °C[2]

Indicates the compound is a

stable solid at room

temperature.

Toxicity

Data not available. Assumed to

be toxic if swallowed based on

related compounds.[6][12]

Dictates handling procedures,

PPE requirements, and

classification as hazardous

waste.

Experimental Protocols Referenced
This disposal plan is not based on a specific experimental protocol but on universal laboratory

safety guidelines mandated by regulatory bodies such as the Environmental Protection Agency

(EPA) and the Occupational Safety and Health Administration (OSHA).[4][8] The procedures

are derived from standard chemical waste management protocols implemented by academic

and research institutions.[5]

The fundamental principle is the "cradle-to-grave" responsibility for hazardous waste, which

holds the generator responsible for the waste from its creation to its final, safe disposal.[8]

Mandatory Visualizations
Sanguinine Waste Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Sanguinine waste generated in a laboratory.

Caption: Workflow for Sanguinine waste segregation and disposal.

Final Disposal
Do Not Drain Dispose: Under no circumstances should Sanguinine or its solutions be

poured down the sink.[10][13] This is illegal and environmentally harmful.

Do Not Trash: Do not dispose of Sanguinine-contaminated materials in the regular trash.

[13]

Schedule Pickup: Once a waste container is full or has been in storage for the maximum

allowed time (typically 12 months, but can be less), contact your institution's EHS

department to schedule a waste pickup.[5][11] EHS personnel are trained to handle the

transport and final disposal of hazardous materials in compliance with all regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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